Cas no 143601-07-4 (Acuminatin)

Acuminatin Properties

Names and Identifiers

• Acuminatin
• 143601-07-4
• CID 74935935
• 5-hydroxy-2-(4-methoxyphenyl)-8,8-dimethyl-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxypyrano[2,3-h]chromen-4-one
• 3-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]-5-hydroxy-2-(4-methoxyphenyl)-8,8-dimethyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one

• InChIKey： HFACBAJBHOSYOZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H28O10/c1-12-19(29)21(31)22(32)26(34-12)36-25-20(30)18-16(28)11-17-15(9-10-27(2,3)37-17)24(18)35-23(25)13-5-7-14(33-4)8-6-13/h5-12,19,21-22,26,28-29,31-32H,1-4H3
• SMILES： C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)Oc2c(=O)c3c(cc4c(c3oc2c5ccc(cc5)OC)C=CC(O4)(C)C)O)O)O)O

Computed Properties

• Exact Mass: 512.16824709g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 512.16824709g/mol
• Heavy Atom Count: 37
• Complexity: 922
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.94
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Boiling Point: 759.9±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 256.1±26.4 °C
• Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
• Color/Form: Yellow powder
• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone